Cas no 920339-27-1 (Butanamide, 2-bromo-3-methyl-N-phenyl-, (2S)-)

• Product Name: Butanamide, 2-bromo-3-methyl-N-phenyl-, (2S)-
• CAS No: 920339-27-1
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 757169
• PubChem ID: 41156897
• Update Time: 2025-04-19

Butanamide, 2-bromo-3-methyl-N-phenyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-bromo-3-methyl-N-phenyl-, (2S)-
• (2S)-2-bromo-3-methyl-N-phenylbutanamide
• DTXSID70654650
• 920339-27-1

• Inchi： 1S/C11H14BrNO/c1-8(2)10(12)11(14)13-9-6-4-3-5-7-9/h3-8,10H,1-2H3,(H,13,14)/t10-/m0/s1
• InChI Key： UQQHXKRPBKQRLO-JTQLQIEISA-N
• SMILES： Br[C@H](C(NC1C=CC=CC=1)=O)C(C)C

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1Ų